Cas no 1042513-60-9 (4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline)

• Product Name: 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline
• CAS No: 1042513-60-9
• MF: C₁₇H₂₀FN
• MW: 257.345808029175
• CID: 1141808
• PubChem ID: 29565885
• Update Time: 2025-10-29

4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Dimethylpropyl)-N-(2-fluorobenzyl)aniline
• 4-tert-Butyl-N-(2-fluorobenzyl)aniline
• 4-(tert-Butyl)-N-(2-fluorobenzyl)aniline
• 1042513-60-9
• AKOS009060068
• 4-tert-butyl-N-[(2-fluorophenyl)methyl]aniline
• 4-tert-Butyl-N-(2-fluorobenzyl)aniline, 97%
• 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline

• MDL： MFCD11923956
• Inchi： 1S/C17H20FN/c1-17(2,3)14-8-10-15(11-9-14)19-12-13-6-4-5-7-16(13)18/h4-11,19H,12H2,1-3H3
• InChI Key： NLQQGCGTEKGMEV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 257.157977804g/mol
• Monoisotopic Mass: 257.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline

Chemical Profile of 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline (CAS No. 1042513-60-9)

4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline, identified by its CAS number 1042513-60-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its complex aromatic structure and functional groups that contribute to its unique chemical properties. The presence of a fluoro-substituted benzyl group and an isobutyl moiety at the aniline core imparts distinct reactivity and potential biological activity, making it a subject of interest for further exploration in drug discovery.

The molecular structure of 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline consists of a benzene ring substituted with a fluoro group at the 2-position and a benzyl group attached to the nitrogen atom of an aniline backbone. The nitrogen atom is further connected to an isobutyl group, which provides steric hindrance and influences the compound's solubility and interaction with biological targets. This structural configuration suggests potential applications in the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atom in 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline plays a crucial role in modulating the electronic properties of the molecule, thereby affecting its pharmacokinetic behavior. Studies have shown that fluorine substitution can significantly alter the pharmacological profile of drug candidates, often leading to increased bioavailability and reduced susceptibility to degradation.

Current research in medicinal chemistry has highlighted the significance of 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline as a potential scaffold for developing small-molecule inhibitors. Its structural features make it a versatile building block for synthesizing more complex molecules with targeted biological activity. For instance, modifications at the fluoro-substituted benzyl group or the isobutyl side chain could lead to derivatives with enhanced efficacy against specific disease pathways.

One notable application area for 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline is in the development of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that are both effective and well-tolerated by patients. The unique structural features of 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline make it a promising candidate for this purpose.

Another area where this compound shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Inhibiting inflammatory pathways has been shown to mitigate symptoms and slow disease progression. The presence of both fluorine and aromatic rings in 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline suggests that it may interact with inflammatory mediators or signaling molecules, potentially leading to novel anti-inflammatory agents.

The synthesis of 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituted benzyl group efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline (CAS No. 1042513-60-9) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activity. Its role as a scaffold for developing novel therapeutic agents underscores its importance in ongoing research efforts aimed at addressing critical health challenges. As scientific understanding continues to evolve, further exploration of this compound will undoubtedly yield valuable insights into new treatment strategies across various therapeutic domains.